Cas no 1955562-10-3 (7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione)

• Product Name: 7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione
• CAS No: 1955562-10-3
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• MDL: MFCD28348247
• CID: 5192511
• PubChem ID: 122199100
• Update Time: 2025-06-15

7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzothiazepin-3(2H)-one, 7-amino-4,5-dihydro-4-methyl-, 1,1-dioxide
• 7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione

• MDL： MFCD28348247
• Inchi： 1S/C10H12N2O3S/c1-12-5-7-4-8(11)2-3-9(7)16(14,15)6-10(12)13/h2-4H,5-6,11H2,1H3
• InChI Key： WBJSXXSANZKFNR-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(N)C=C2CN(C)C(=O)C1

Additional information on 7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione

Comprehensive Overview of 7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione (CAS No. 1955562-10-3)

The compound 7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione (CAS No. 1955562-10-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a benzothiazepine core substituted with amino and methyl groups, as well as trione functionalities. This combination of structural elements makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazepine derivatives due to their diverse biological activities. Researchers frequently search for terms like "benzothiazepine pharmacology" or "7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione uses," highlighting the demand for detailed information about this compound. Its potential interactions with central nervous system targets have made it a subject of studies exploring novel therapeutic agents for neurological conditions.

The synthesis of 7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione involves multi-step organic reactions, often starting from readily available precursors. Chemists optimizing its production frequently inquire about "CAS 1955562-10-3 synthesis route" or "benzothiazepine trione derivatives," indicating the technical challenges associated with its preparation. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and ensuring its purity.

From a pharmacological perspective, the amino and methyl substituents on the benzothiazepine scaffold may influence the compound's bioavailability and target selectivity. This has led to investigations into its "structure-activity relationship" and potential as a lead compound for drug design. The presence of the trione moiety further adds to its reactivity profile, making it a versatile intermediate for further chemical modifications.

In the context of current research trends, 7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione aligns with the growing focus on heterocyclic compounds in medicinal chemistry. Searches for "small molecule therapeutics" and "neuroactive compounds" often intersect with discussions about this molecule. Its balanced lipophilicity and molecular weight suggest favorable drug-like properties, though comprehensive preclinical studies would be needed to fully evaluate its potential.

The stability and storage conditions of CAS 1955562-10-3 are practical considerations for researchers working with this compound. Common queries include "benzothiazepine derivative stability" and "handling amino-substituted heterocycles," reflecting the need for proper handling protocols. While not classified as hazardous, standard laboratory precautions should be observed when working with this chemical entity.

Looking forward, the scientific trajectory of 7-amino-4-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1,3-trione appears promising. Its structural features position it as a valuable scaffold for developing new molecular entities, particularly in areas addressing unmet medical needs. Continued research into its physicochemical properties and biological activities will likely yield important insights for both academic and industrial applications.